![molecular formula C14H15N3O3S B6570457 N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]propanamide CAS No. 921542-94-1](/img/structure/B6570457.png)
N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]propanamide
Overview
Description
N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]propanamide, also known as N-MSPP, is a newly developed small molecule compound with promising therapeutic potential. N-MSPP is a sulfonamide derivative that has been studied for its potential to act as an anti-inflammatory, anti-oxidant, and analgesic agent. N-MSPP has been found to be a potent inhibitor of the enzyme cyclooxygenase (COX)-2, which is responsible for the production of pro-inflammatory prostaglandins. N-MSPP has also been shown to inhibit the activity of other inflammatory mediators, such as nitric oxide synthase (NOS), matrix metalloproteinase (MMP), and tumor necrosis factor (TNF). In addition, N-MSPP has been found to have anti-cancer, anti-diabetic, and anti-microbial properties.
Scientific Research Applications
Antimicrobial Activity
Pyridazinone derivatives have been reported to possess antimicrobial properties . They could be used in the development of new drugs to combat various bacterial and viral infections.
Antidepressant and Anxiolytic Effects
These compounds have shown potential as antidepressants and anxiolytics . They could be used in the treatment of mental health disorders such as depression and anxiety.
Anti-hypertensive Properties
Pyridazinone derivatives have been found to have antihypertensive effects . They could be used in the management of high blood pressure.
Anticancer Activity
Some pyridazinone derivatives have shown anticancer properties . They could be used in the development of new cancer therapies.
Antiplatelet Activity
These compounds have been found to inhibit platelet aggregation . They could be used in the prevention of blood clots.
Anti-inflammatory and Analgesic Effects
Pyridazinone derivatives have demonstrated anti-inflammatory and analgesic effects . They could be used in the treatment of pain and inflammation.
Antidiabetic Properties
Some pyridazinone derivatives have shown antidiabetic properties . They could be used in the management of diabetes.
Bronchodilatory Effects
These compounds have shown potential as bronchodilators . They could be used in the treatment of respiratory conditions such as asthma.
Mechanism of Action
- For example, inhibition of calcium ion influx prevents platelet activation, which is essential for blood clot formation .
- Pyridazinone’s effects extend to various pathways. These include:
Target of Action
Mode of Action
Biochemical Pathways
properties
IUPAC Name |
N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O3S/c1-3-13(18)15-11-6-4-10(5-7-11)12-8-9-14(17-16-12)21(2,19)20/h4-9H,3H2,1-2H3,(H,15,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VKCQXYVYJNYOCQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC=C(C=C1)C2=NN=C(C=C2)S(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]propanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-methyl-N-{4-[(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl]phenyl}propanamide](/img/structure/B6570408.png)
![N-(4-{[4-methyl-6-(phenylamino)pyrimidin-2-yl]amino}phenyl)propanamide](/img/structure/B6570436.png)
![N-(4-{[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]sulfamoyl}phenyl)propanamide](/img/structure/B6570450.png)
![N-{4-[(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)sulfamoyl]phenyl}propanamide](/img/structure/B6570452.png)
![N-{4-[(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)sulfamoyl]phenyl}propanamide](/img/structure/B6570456.png)
![3-[(4-chlorophenyl)methyl]-8-(2-ethylbutanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione](/img/structure/B6570465.png)
![8-(2-ethylbutanoyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione](/img/structure/B6570466.png)